2-Chloro-5-fluoroquinolin-6-ol
Cat. No. B8591709
M. Wt: 197.59 g/mol
InChI Key: SZLZFBCCSMJXJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09012646B2
Procedure details
To a solution of 2-chloroquinolin-6-ol (Intermediate 2, 1.8 g, 85% pure, 8.5 mmol) in CH3CN (50 mL) was added Selectfluor (4.20 g, 12.0 mmol). The reaction mixture was heated at 60° C. overnight and concentrated. The residue was partitioned between water (50 mL) and EtOAc (100 mL). The aqueous phase was separated and extracted with ethyl acetate. The combined organic layers were washed with brine, dried over Na2SO4, filtered and concentrated. The residue was purified by silica gel chromatography to give 2-chloro-5-fluoroquinolin-6-ol using ethyl acetate and hexanes as solvents (0.4 g, 21% yield).
Yield
21%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:11]=[CH:10][C:9]2[C:4](=[CH:5][CH:6]=[C:7]([OH:12])[CH:8]=2)[N:3]=1.[B-](F)(F)(F)[F:14].[B-](F)(F)(F)F.C1[N+]2(CCl)CC[N+](F)(CC2)C1>CC#N>[Cl:1][C:2]1[CH:11]=[CH:10][C:9]2[C:4](=[CH:5][CH:6]=[C:7]([OH:12])[C:8]=2[F:14])[N:3]=1 |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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1.8 g
|
|
Type
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reactant
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Smiles
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ClC1=NC2=CC=C(C=C2C=C1)O
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
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ClC1=NC2=CC=C(C=C2C=C1)O
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Name
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|
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Quantity
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4.2 g
|
|
Type
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reactant
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Smiles
|
[B-](F)(F)(F)F.[B-](F)(F)(F)F.C1C[N+]2(CC[N+]1(CC2)CCl)F
|
|
Name
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|
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Quantity
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50 mL
|
|
Type
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solvent
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Smiles
|
CC#N
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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|
Details
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The residue was partitioned between water (50 mL) and EtOAc (100 mL)
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CUSTOM
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Type
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CUSTOM
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|
Details
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The aqueous phase was separated
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ethyl acetate
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WASH
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Type
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WASH
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|
Details
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The combined organic layers were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The residue was purified by silica gel chromatography
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Outcomes
Product
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Name
|
|
|
Type
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product
|
|
Smiles
|
ClC1=NC2=CC=C(C(=C2C=C1)F)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 21% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
